Cas no 2580250-18-4 (2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethane-1-sulfonamide)

• Product Name: 2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethane-1-sulfonamide
• CAS No: 2580250-18-4
• MF: C₈H₁₀N₄O₂S₂
• MW: 258.320598125458
• CID: 5661266
• PubChem ID: 165894990
• Update Time: 2025-06-03

2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734204
• 2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide
• 2580250-18-4
• 2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethane-1-sulfonamide

• Inchi： 1S/C8H10N4O2S2/c9-16(13,14)6-5-15-8-11-10-7-3-1-2-4-12(7)8/h1-4H,5-6H2,(H2,9,13,14)
• InChI Key： DXHMJPNMIJPFIR-UHFFFAOYSA-N
• SMILES： S(CCSC1=NN=C2C=CC=CN12)(N)(=O)=O

Computed Properties

• Exact Mass: 258.02451792g/mol
• Monoisotopic Mass: 258.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Additional information on 2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethane-1-sulfonamide

Chemical Compound CAS No. 2580250-18-4: 2-{1,2,4-Triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide

The chemical compound with CAS number 2580250-18-4, known as 2-{1,2,4-Triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a 1,2,4-triazolo[4,3-a]pyridine ring system with a sulfonamide functional group. The presence of these structural elements makes it a promising candidate for research in fields such as pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery. The sulfonamide group is known for its ability to enhance the bioavailability and stability of molecules, making it a valuable component in the development of new pharmaceutical agents. In the case of 2-{1,2,4-Triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide, the sulfonamide group is strategically positioned to potentially interact with biological targets in a manner that could be beneficial for therapeutic applications.

The 1,2,4-triazolo[4,3-a]pyridine moiety is another key feature of this compound. This heterocyclic ring system is known for its versatility and ability to participate in various chemical reactions. Recent research has shown that such systems can act as scaffolds for the development of bioactive molecules with diverse functionalities. For instance, they have been explored for their potential as kinase inhibitors or as components in antiviral agents.

From a synthetic perspective, the preparation of 2-{1,2,4-Triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide involves advanced organic chemistry techniques. The synthesis typically begins with the formation of the triazolopyridine ring system through a multi-step process that may include cyclization reactions and functional group transformations. The subsequent introduction of the sulfonamide group requires precise control over reaction conditions to ensure optimal yields and product purity.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its structure suggests that it could be explored for its ability to modulate cellular pathways or inhibit specific enzymes. Additionally, its stability and solubility properties make it a suitable candidate for further preclinical testing.

Looking ahead, ongoing research into sulfonamides and heterocyclic compounds continues to uncover new opportunities for their use in medicine and beyond. The unique combination of functional groups in 2-{1,2,4-Triazolo[4,3-a]pyridin-3-ylsulfanyl}ethane-1-sulfonamide positions it as a valuable tool for scientists seeking to develop innovative solutions to complex problems in chemistry and biology.